Cas no 85298-07-3 (Benzene,1,2,5-trichloro-3,4-dimethoxy-)

Benzene,1,2,5-trichloro-3,4-dimethoxy- structure
85298-07-3 structure
Product Name:Benzene,1,2,5-trichloro-3,4-dimethoxy-
CAS No:85298-07-3
MF:C8H7Cl3O2
MW:241.4989798069
CID:732299
PubChem ID:55327
Update Time:2025-04-19

Benzene,1,2,5-trichloro-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,5-trichloro-3,4-dimethoxy-
    • 1,2,5-trichloro-3,4-dimethoxybenzene
    • Inchi: 1S/C8H7Cl3O2/c1-12-7-5(10)3-4(9)6(11)8(7)13-2/h3H,1-2H3
    • InChI Key: BGWJOOFPIQFVOT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(=C1OC)OC)Cl)Cl

Computed Properties

  • Exact Mass: 239.951163g/mol
  • Monoisotopic Mass: 239.951163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 18.5Ų
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